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Compound of Interest

Compound Name: 4-Bromothioanisole

Cat. No.: B094970

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Bromothioanisole, a versatile reagent in
organic synthesis. It covers its chemical structure, physicochemical properties, and detailed
experimental protocols for its synthesis and key reactions.

Chemical Identity and Structure

4-Bromothioanisole, also known as 4-bromophenyl methyl sulfide, is an organobromine
compound with the chemical formula C7H7BrS.[1][2] Its structure features a benzene ring
substituted with a bromine atom and a methylthio group at the para position. This substitution
pattern makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals,
and functional materials.[3][4]

IUPAC Name: 1-bromo-4-(methylthio)benzene[2]

Synonyms: p-Bromothioanisole, 4-Bromophenyl methyl sulfide, 1-Bromo-4-
(methylsulfanyl)benzene[2]

CAS Number: 104-95-0[5][6]

Molecular Weight: 203.10 g/mol [2][5][6]

The chemical structure can be represented by the following SMILES string: CSclccc(Br)ccl.[5]
[6]
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Physicochemical Properties

The key physical and chemical properties of 4-Bromothioanisole are summarized in the table
below. It typically appears as a white to light yellow solid or a low melting crystalline mass.[1][7]

Property Value Source
Molecular Formula C7H7BrS [1][2]
Molar Mass 203.1 g/mol [1]
Melting Point 38-40 °C (lit.) [1]151[7]
Boiling Point 128-130 °C at 10 mmHg (lit.) [11151[7]
Density 1.5027 (estimate) [1]
Flash Point >230 °F (>110 °C) [1]
Vapor Pressure 0.0537 mmHg at 25 °C [1]

Low Melting Crystalline Mass,
Appearance Crystals, Crystalline Powder or  [1]
Chunks

Experimental Protocols

This section details the methodologies for the synthesis of 4-Bromothioanisole and a
representative subsequent reaction.

3.1. Synthesis of 4-Bromothioanisole via Bromination of Thioanisole

A common and effective method for synthesizing 4-Bromothioanisole involves the
electrophilic bromination of thioanisole using bromine in the presence of a Lewis acid catalyst.

[3]
Materials:
e Thioanisole (1.00 mole, 124.2 g)

e Iron(ll) chloride (0.002 mole, 0.32 g) or Boron trifluoride (0.001 mole, 0.068 g)[3][4]
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Bromine (1.00 mole, 160.0 g)[3]
Water
Methanol[3]

A one-liter four-necked flask equipped with a stirrer, thermometer, dropping funnel, and
Liebig condenser[3][8]

Procedure:

The one-liter, four-necked flask is charged with thioanisole (124.2 g, 1.00 mole) and a Lewis
acid catalyst such as iron(ll) chloride (0.32 g, 0.002 mole).[3][8]

With continuous stirring, bromine (160.0 g, 1.00 mole) is added dropwise to the flask over a
period of 4 hours, while maintaining the reaction temperature at 50°C.[3][8]

After the addition of bromine is complete, the reaction is allowed to proceed for an additional
hour at the same temperature.[3][8]

Upon completion, 50 g of water is added to the reaction mixture, and the organic layer is
separated to yield crude 4-Bromothioanisole (approximately 203 g).[3] The purity of the
crude product is typically around 90-91% as determined by gas chromatography.[3][8]

For purification, an alcoholic solvent such as methanol is added to the crude product.[3] The
mixture is then slowly cooled from 50°C to -5°C with stirring to induce crystallization.[3][8]

The resulting crystalline precipitate is collected by filtration, washed with cold methanol, and
dried to afford highly pure 4-Bromothioanisole (yields can be around 76-79%). The purity of
the final product can exceed 99.95%.[3][4]

3.2. Application in Heck Olefination

4-Bromothioanisole is a useful substrate in palladium-catalyzed cross-coupling reactions,

such as the Heck olefination, to form new carbon-carbon bonds.[9] This reaction allows for the

synthesis of stilbene derivatives.[9]
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General Reaction Scheme: 4-Bromothioanisole reacts with a styrene derivative in the
presence of a palladium catalyst and a base to yield a substituted stilbene.

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate the synthesis and purification

workflow for 4-Bromothioanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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